molecular formula C14H13Cl B8621939 2-Chloro-4'-ethyl-1,1'-biphenyl CAS No. 58609-44-2

2-Chloro-4'-ethyl-1,1'-biphenyl

Cat. No.: B8621939
CAS No.: 58609-44-2
M. Wt: 216.70 g/mol
InChI Key: XMUPAYYXUAMWIR-UHFFFAOYSA-N
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Description

2-Chloro-4'-ethyl-1,1'-biphenyl is a useful research compound. Its molecular formula is C14H13Cl and its molecular weight is 216.70 g/mol. The purity is usually 95%.
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Properties

CAS No.

58609-44-2

Molecular Formula

C14H13Cl

Molecular Weight

216.70 g/mol

IUPAC Name

1-chloro-2-(4-ethylphenyl)benzene

InChI

InChI=1S/C14H13Cl/c1-2-11-7-9-12(10-8-11)13-5-3-4-6-14(13)15/h3-10H,2H2,1H3

InChI Key

XMUPAYYXUAMWIR-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=C(C=C1)C2=CC=CC=C2Cl

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

The procedure of Example 1 was repeated, except that the 1-ethynyl-4-(2-fluorophenyl)benzene was replaced with 23.1 g of 4'-(2-chlorophenyl)acetophenone, the amount of benzene was increased to 150 ml, the amount of catalyst was increased to 3 g, the amount of sulfuric acid was increased to 2 ml, and the reduction was allowed to proceed for 13 hours. Evaporation of the benzene left a residue which was vacuum distilled to give 14 g of 1-ethyl-4-(2-chlorophenyl)benzene, bp 110°-112°/0.4 mm. The following elemental analysis was obtained:
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